Cas no 2034318-46-0 (3-(4-methylsulfonylphenyl)-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]propanamide)

• Product Name: 3-(4-methylsulfonylphenyl)-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]propanamide
• CAS No: 2034318-46-0
• MF: C₂₀H₂₀N₂O₄S₂
• MW: 416.513802528381
• CID: 5965022
• PubChem ID: 91813952
• Update Time: 2025-11-01

3-(4-methylsulfonylphenyl)-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylsulfonylphenyl)-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]propanamide
• F6445-5128
• 3-(4-(methylsulfonyl)phenyl)-N-(4-(thiazol-2-yloxy)benzyl)propanamide
• AKOS025315741
• 2034318-46-0
• 3-(4-methanesulfonylphenyl)-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}propanamide

• Inchi： 1S/C20H20N2O4S2/c1-28(24,25)18-9-4-15(5-10-18)6-11-19(23)22-14-16-2-7-17(8-3-16)26-20-21-12-13-27-20/h2-5,7-10,12-13H,6,11,14H2,1H3,(H,22,23)
• InChI Key： ZJHXIKXRYHYSNH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC2=NC=CS2)C=C1)(=O)CCC1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 416.08644947g/mol
• Monoisotopic Mass: 416.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 122Ų

Additional information on 3-(4-methylsulfonylphenyl)-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]propanamide

Introduction to Compound with CAS No. 2034318-46-0 and Product Name: 3-(4-methylsulfonylphenyl)-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]propanamide

The compound with the CAS number 2034318-46-0 and the product name 3-(4-methylsulfonylphenyl)-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further research and development.

At the core of this compound's identity is its 4-methylsulfonylphenyl moiety, which is known for its ability to modulate various biological pathways. This group is particularly interesting because it can interact with specific enzymes and receptors, thereby influencing cellular processes. The presence of this moiety in the compound suggests that it may have properties similar to other sulfonyl-containing drugs, which are widely recognized for their efficacy in treating a range of conditions.

The other notable feature of this compound is the 1,3-thiazol-2-yloxy group, which is attached to a phenyl ring. Thiazole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The incorporation of this group into the molecular framework of the compound likely enhances its pharmacological profile, making it a versatile tool for drug discovery.

The overall structure of 3-(4-methylsulfonylphenyl)-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]propanamide also includes a propanamide chain, which can serve as a hinge region for binding to biological targets. This type of structural motif is frequently found in bioactive molecules and has been shown to improve drug-like properties such as solubility and metabolic stability.

Recent research in medicinal chemistry has highlighted the importance of rational drug design, where the structural features of a compound are carefully tailored to optimize its biological activity. The compound in question aligns well with this approach, as its design incorporates multiple functional groups that are known to enhance pharmacological effects. For instance, the combination of the 4-methylsulfonylphenyl and 1,3-thiazol-2-yloxy groups may lead to synergistic interactions with biological targets, potentially resulting in improved therapeutic outcomes.

One area where this compound shows particular promise is in the treatment of neurological disorders. Studies have indicated that sulfonyl-containing compounds can modulate neurotransmitter systems, which could be beneficial for conditions such as depression and anxiety. Additionally, thiazole derivatives have been explored for their potential role in neuroprotection against oxidative stress and neurodegeneration. The unique combination of these structural elements in 3-(4-methylsulfonylphenyl)-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]propanamide makes it an intriguing candidate for further investigation in this field.

In addition to neurological applications, this compound may also have utility in other therapeutic areas. For example, its structural features could make it effective against inflammatory diseases by targeting key inflammatory pathways. The 4-methylsulfonylphenyl group is known to interact with enzymes such as COX-2 and LOX, which are involved in inflammation. By modulating these enzymes, the compound could potentially reduce inflammation and alleviate symptoms associated with various inflammatory conditions.

The development of new drugs often involves rigorous testing to ensure safety and efficacy. Preliminary studies on 3-(4-methylsulfonylphenyl)-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]propanamide have shown promising results in vitro and in animal models. These studies have demonstrated that the compound can interact with target proteins without causing significant toxicity at relevant concentrations. Further research is needed to confirm these findings in human trials, but the initial data suggests that this compound has the potential to be developed into a novel therapeutic agent.

The synthesis of complex molecules like 3-(4-methylsulfonylphenyl)-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]propanamide requires sophisticated chemical techniques and expertise. Advances in synthetic methodologies have made it possible to construct increasingly complex molecular architectures efficiently. The synthesis of this particular compound involves multiple steps, including condensation reactions, functional group transformations, and purification processes. Each step must be carefully optimized to ensure high yields and purity.

The use of computational tools has also played a significant role in the design and optimization of this compound. Molecular modeling software allows researchers to predict how different structural modifications will affect biological activity. By simulating interactions between the compound and potential targets, researchers can identify promising candidates for further experimental validation.

As our understanding of biological systems continues to grow, so does our ability to design molecules that interact with them more effectively. The compound 3-(4-methylsulfonylphenyl)-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]propanamide, with its unique structural features derived from 4-methylsulfonylphenyl, 1,3-thiazol-2-yloxy, and propanamide moieties, represents an excellent example of how rational drug design can lead to novel therapeutics.

In conclusion, 2034318-46-0and its corresponding product name highlight a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including neurological disorders and inflammatory diseases. Its unique structural features make it an intriguing candidate for further research and development, underscoring its importance as a tool for drug discovery.